Cas no 840531-14-8 (2,1,3-Benzothiadiazole, 4,7-bis[5-[3-(phenylmethoxy)phenyl]-2-thienyl]-)

• Product Name: 2,1,3-Benzothiadiazole, 4,7-bis[5-[3-(phenylmethoxy)phenyl]-2-thienyl]-
• CAS No: 840531-14-8
• MF: C₄₀H₂₈N₂O₂S₃
• MW: 664.8575258255
• CID: 667836
• PubChem ID: 71414738
• Update Time: 2025-04-19

2,1,3-Benzothiadiazole, 4,7-bis[5-[3-(phenylmethoxy)phenyl]-2-thienyl]- Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzothiadiazole, 4,7-bis[5-[3-(phenylmethoxy)phenyl]-2-thienyl]-
• 4,7-bis[5-(3-phenylmethoxyphenyl)thiophen-2-yl]-2,1,3-benzothiadiazole
• DTXSID70834177
• 840531-14-8
• 4,7-Bis{5-[3-(benzyloxy)phenyl]thiophen-2-yl}-2,1,3-benzothiadiazole

• Inchi： 1S/C40H28N2O2S3/c1-3-9-27(10-4-1)25-43-31-15-7-13-29(23-31)35-19-21-37(45-35)33-17-18-34(40-39(33)41-47-42-40)38-22-20-36(46-38)30-14-8-16-32(24-30)44-26-28-11-5-2-6-12-28/h1-24H,25-26H2
• InChI Key： VHMOWKAMXZNROO-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C1=CC=C(C2=CC=C(C3C=CC=C(C=3)OCC3C=CC=CC=3)S2)C2C1=NSN=2)C1C=CC=C(C=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 664.13129166g/mol
• Monoisotopic Mass: 664.13129166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 47
• Rotatable Bond Count: 10
• Complexity: 888
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.7
• Topological Polar Surface Area: 129Ų